Cas no 686743-88-4 (2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 686743-88-4
• MF: C₂₄H₁₈F₄N₂O₃S
• MW: 490.469938755035
• CID: 6447581
• Update Time: 2025-06-12

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide
• Acetamide, 2-[[1-[(3-fluorophenyl)methyl]-1H-indol-3-yl]sulfonyl]-N-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C24H18F4N2O3S/c25-17-7-5-6-16(12-17)13-30-14-22(18-8-1-4-11-21(18)30)34(32,33)15-23(31)29-20-10-3-2-9-19(20)24(26,27)28/h1-12,14H,13,15H2,(H,29,31)
• InChI Key： ZNSGSMCKCCPMRI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CS(C1C2=C(N(CC3=CC=CC(F)=C3)C=1)C=CC=C2)(=O)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 709.9±60.0 °C(Predicted)
• pka: 11.47±0.70(Predicted)

Additional information on 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide: A Comprehensive Overview

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 686743-88-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and sulfonyl acetamide, featuring a fluorophenyl and trifluoromethyl substituent. Its unique structural characteristics make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The synthesis of 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide involves multiple steps, including the formation of the indole scaffold, the introduction of the fluorophenyl and trifluoromethyl groups, and the final sulfonylation step. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In terms of its biological activity, 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide has been extensively studied for its potential as a selective serotonin reuptake inhibitor (SSRI). SSRIs are a class of drugs commonly used to treat depression, anxiety disorders, and other psychiatric conditions. The presence of the fluorophenyl and trifluoromethyl groups in this compound enhances its binding affinity to serotonin transporters, making it a potent candidate for developing new SSRI medications.

Beyond its role as an SSRI, 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide has also shown promise in cancer research. Studies have demonstrated that this compound exhibits significant antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell growth and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide have been extensively evaluated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity in animal models, further supporting its potential for clinical development.

In recent years, several clinical trials have been initiated to assess the safety and efficacy of 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide in human subjects. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits with minimal side effects. These findings have generated considerable interest from both academic researchers and pharmaceutical companies, leading to increased investment in further clinical development.

The future prospects for 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide are bright. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing any potential side effects. Additionally, efforts are being made to explore its use in combination with other drugs to achieve synergistic effects in treating complex diseases.

In conclusion, 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 686743-88-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for both basic research and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in improving human health and well-being.